(Z)-methyl 3-allyl-2-((2-phenylquinoline-4-carbonyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: methyl 2-(2-phenylquinoline-4-carbonyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C28H21N3O3S/c1-3-15-31-24-14-13-19(27(33)34-2)16-25(24)35-28(31)30-26(32)21-17-23(18-9-5-4-6-10-18)29-22-12-8-7-11-20(21)22/h3-14,16-17H,1,15H2,2H3
• InChI Key: OEZPOBKEASWHLM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC(=NC4=CC=CC=C43)C5=CC=CC=C5)S2)CC=C
• Molecular Formula: C28H21N3O3S
• Molecular Weight: 479.6 g/mol

Description

This compound contains several functional groups including an allyl group, a phenyl group, a quinoline group, a carbonyl group, an imino group, a dihydrobenzo[d]thiazole group, and a carboxylate group. These groups are likely to confer specific chemical properties to the compound.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the desired route of synthesis and the available starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The quinoline and dihydrobenzo[d]thiazole groups, for example, are both heterocyclic compounds, which means they contain atoms of at least two different elements in the ring.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the allyl group could participate in reactions such as allylic substitution or oxidation. The carbonyl group could undergo reactions such as nucleophilic addition or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the carboxylate group could make the compound acidic, while the presence of the phenyl and quinoline groups could increase its hydrophobicity.

Scientific Research Applications

Biomimetic Approach to Potential Benzodiazepine Receptor Agonists and Antagonists

This study examines a range of compounds, including beta-carbolines and isoquinolines, for their ability to bind to benzodiazepine receptors, which might provide insight into the potential neurological applications of similar compounds (Guzman et al., 1984).

Racemization of Amino Acid Residues in Heterocyclic Rings

Investigation into the racemization process in compounds containing thiazoline rings might offer a chemical synthesis perspective that could relate to the stability and synthesis of your compound of interest (Yonetani et al., 1975).

Palladium Catalyzed Synthesis of Isoquinolinoquinazolinones

A study on the synthesis of novel isoquinolinoquinazolinones using palladium-catalyzed reactions may provide a methodological framework for synthesizing complex structures that include quinoline and thiazole units (Bahadorikhalili et al., 2018).

Photolysis and Pyrolysis of Isoquinoline Derivatives

This research discusses the photolysis and pyrolysis of certain isoquinoline derivatives, which could be relevant for understanding the reactivity and stability of similar compounds under various conditions (Singh & Prager, 1992).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it might interact with a specific biological target to exert its effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. These would need to be assessed through experimental studies.

Future Directions

Future research on this compound could involve exploring its potential applications, optimizing its synthesis, studying its reactivity, or investigating its mechanism of action.